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Compound of Interest

Compound Name:
4,5-Dichloro-2-

hydroxybenzaldehyde

Cat. No.: B1348554 Get Quote

Molecular Structure and its Spectroscopic
Implications
4,5-Dichloro-2-hydroxybenzaldehyde is a substituted aromatic aldehyde with the molecular

formula C₇H₄Cl₂O₂ and a molecular weight of approximately 191.01 g/mol .[3] Its structure is

foundational to interpreting its spectral data. The key features are:

An aldehyde group (-CHO) ortho to a hydroxyl group.

A hydroxyl group (-OH) capable of intramolecular hydrogen bonding with the aldehyde's

carbonyl oxygen.

Two chlorine atoms at the C4 and C5 positions of the benzene ring.

Two remaining aromatic protons at the C3 and C6 positions.

These features create a distinct electronic environment that governs the molecule's interaction

with electromagnetic radiation, leading to a unique spectroscopic fingerprint.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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